2-(ethylamino)-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C23H22N4O2S2
• Molecular Weight: 450.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(ethylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-phenylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C23H22N4O2S2/c1-2-24-20-17(21(28)26-13-7-6-12-19(26)25-20)15-18-22(29)27(23(30)31-18)14-8-11-16-9-4-3-5-10-16/h3-7,9-10,12-13,15,24H,2,8,11,14H2,1H3/b18-15-
• Standard InChI Key: MKQCXWSHTZSGNN-SDXDJHTJSA-N
• Isomeric SMILES: CCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCCC4=CC=CC=C4
• Canonical SMILES: CCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCCC4=CC=CC=C4

Introduction

The compound 2-(ethylamino)-3-{(Z)-[4-oxo-3-(3-phenylpropyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that combines elements of pyrido[1,2-a]pyrimidine and thiazolidine rings. This compound is of interest due to its potential biological activities, which can be attributed to its unique structural features.

Research Findings and Data

Given the lack of specific information on this compound in the search results, a detailed data table cannot be constructed. Typically, research findings would include data on biological activity, chemical properties, and synthesis conditions.

Table: General Information on Similar Compounds

Compound Feature	General Information
Chemical Structure	Complex ring systems involving pyrido[1,2-a]pyrimidine and thiazolidine.
Biological Activities	Potential anti-inflammatory, antimicrobial effects based on similar compounds.
Synthesis	Typically involves multi-step organic synthesis methods.
Solubility/Stability	Specific data not available; generally depends on molecular structure.

Future Directions

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in high yield.

• Biological Activity Screening: Evaluating the compound's potential biological activities through in vitro and in vivo studies.

• Structural Modifications: Exploring structural analogs to enhance desired properties or activities.